Cas no 174799-89-4 (Fmoc-n-(tert-butyloxycarbonylethyl)-glycine)

• Product Name: Fmoc-n-(tert-butyloxycarbonylethyl)-glycine
• CAS No: 174799-89-4
• MF: C₂₄H₂₇NO₆
• MW: 425.4742872715
• MDL: MFCD05663768
• CID: 135980
• PubChem ID: 10526402
• Update Time: 2025-05-19

Fmoc-n-(tert-butyloxycarbonylethyl)-glycine Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(carboxymethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-,1-(1,1-dimethylethyl) ester (9CI)
• 2-[9H-fluoren-9-ylmethoxycarbonyl-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]amino]acetic acid
• b-Alanine, N-(carboxymethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-,1-(1,1-dimethylethyl) ester...
• Fmoc-N-(tert-butyloxycarbonylethyl)glycine
• Fmoc-Nglu(tBu)-OH
• 2-(N-{2-[(tert-butyl)oxycarbonyl]-ethyl}(fluoren-9-ylmethoxy)carbonylamino)acetic acid
• CTK8E5932
• Fmoc-NGlu(Ot-Bu)-OH
• I14-37142
• N-fluorenylmethoxycarbonyl-N'-carboxymethyl-β-alanine-t-butyl ester
• SureCN7062622
• FMOC-NGLU(OTBU)-OH
• Fmoc-N-(tert-butoxycarbonylethyl)-glycine
• FMOC-N-(TERT-BUTYLOXYCARBONYLETHYL)-GLYCINE
• N-(Carboxymethyl)-N-Fmoc-b-alanine tert-butyl ester
• CS-0324184
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-(3-(tert-butoxy)-3-oxopropyl)glycine
• J-011037
• DTXSID80441275
• SCHEMBL7062622
• MFCD05663768
• E70715
• 174799-89-4
• 2-{[3-(tert-butoxy)-3-oxopropyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid
• beta-Alanine, N-(carboxymethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester
• b-Alanine,N-(carboxymethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-,1-(1,1-dimethylethyl)ester(9ci)
• Fmoc-{tBuOCO(CH2)2}Gly-OH
• N-(9-Fluorenylmethyloxycarbonyl)-N-(t-butyloxycarbonylethyl)-glycine
• AKOS015911501
• {[3-(TERT-BUTOXY)-3-OXOPROPYL][(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}ACETIC ACID
• Fmoc-n-(tert-butyloxycarbonylethyl)-glycine

• MDL： MFCD05663768
• Inchi： 1S/C24H27NO6/c1-24(2,3)31-22(28)12-13-25(14-21(26)27)23(29)30-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,26,27)
• InChI Key： GSLFOWYOHAYGNA-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CCC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.18400
• Monoisotopic Mass: 425.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.14000
• LogP: 4.05390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-n-(tert-butyloxycarbonylethyl)-glycine

Comprehensive Guide to Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine (CAS No. 174799-89-4): Properties, Applications, and Market Insights

Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine (CAS No. 174799-89-4) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, which are essential building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and tert-butyloxycarbonyl (Boc) protecting groups, makes it highly valuable for constructing complex peptides with specific functional requirements.

The growing demand for custom peptides and therapeutic proteins has increased interest in high-quality Fmoc-protected amino acids like Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine. Researchers frequently search for information about its synthesis protocol, solubility characteristics, and compatibility with automated peptide synthesizers. This compound is particularly useful in developing peptide-based drugs, which are gaining attention due to their high specificity and lower toxicity compared to traditional small-molecule pharmaceuticals.

From a chemical perspective, Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine (CAS No. 174799-89-4) exhibits excellent stability under standard SPPS conditions. The Fmoc group can be selectively removed using mild base treatment (e.g., piperidine), while the Boc group requires acidic conditions, allowing orthogonal protection strategies. This property makes it invaluable for synthesizing peptides with multiple functional groups or those requiring sequential deprotection steps.

The application of Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine extends beyond traditional peptide chemistry. Recent studies explore its use in developing peptide-drug conjugates (PDCs), a hot topic in targeted cancer therapy. The compound's carboxyethyl side chain, protected by the Boc group, can serve as an attachment point for drug molecules or imaging agents, making it a versatile tool in bioconjugation chemistry.

Market trends show increasing procurement of Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine by contract research organizations (CROs) and pharmaceutical companies engaged in peptide therapeutics development. Common search queries related to this compound include "Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine price," "CAS 174799-89-4 suppliers," and "Boc-protected Fmoc amino acids," reflecting commercial interest. The compound is typically available in high purity grades (>98%) suitable for GMP peptide production.

Storage and handling of Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine require standard precautions for Fmoc-amino acids - protection from moisture and storage at -20°C for long-term preservation. Researchers often inquire about "Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine solubility" as it affects reaction planning; the compound is generally soluble in polar aprotic solvents like DMF and NMP, which are commonly used in peptide coupling reactions.

Innovative applications continue to emerge for Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine in material science and nanotechnology. Its amphiphilic nature makes it suitable for creating peptide-based nanomaterials, responding to the growing demand for biocompatible materials in medical devices. This aligns with current research trends toward green chemistry and sustainable biomaterials.

Quality control of Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine (CAS No. 174799-89-4) typically involves HPLC analysis and mass spectrometry to verify purity and identity. Frequent customer questions include "How to characterize Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine" and "NMR data for CAS 174799-89-4," indicating the need for detailed analytical information. Reputable suppliers provide comprehensive certificates of analysis (CoA) with each batch.

The future outlook for Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine remains positive, driven by expansion in peptide therapeutics and personalized medicine. As peptide drugs gain FDA approvals for conditions ranging from diabetes to rare genetic disorders, demand for specialized Fmoc-protected building blocks like this compound will likely increase. Current research focuses on optimizing its incorporation into complex peptide architectures and macrocyclic compounds.

For researchers working with Fmoc-N-(tert-Butyloxycarbonylethyl)-Glycine, understanding its coupling efficiency and side reactions is crucial. Common optimization strategies include using coupling reagents like HATU or PyBOP and maintaining proper reaction stoichiometry. These practical considerations are frequently searched topics, highlighting the compound's importance in modern peptide chemistry workflows.